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Compound of Interest

Trimethylammonium chloride-
13c¢3,d9

cat. No.: B12387239

Compound Name:

This technical guide provides a comprehensive overview of the safety data for
Trimethylammonium chloride-13c¢3,d9, compiled for researchers, scientists, and drug
development professionals. Due to the limited availability of a specific Safety Data Sheet (SDS)
for this isotopically labeled compound, this guide synthesizes information from the SDS of the
unlabeled Trimethylammonium chloride and related compounds. The isotopic labeling with 13C
and deuterium is not expected to significantly alter the chemical's fundamental hazardous
properties.

Section 1: Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of
Trimethylammonium chloride.
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Property

Value

Source

Molecular Formula

C3H10CIN

[1]2]

Molecular Weight

107.60 g/mol (for 13c3,d9
labeled)

[1]

95.57 g/mol (for unlabeled)

White to off-white crystalline

Appearance powder or solid 13114
Odor Odorless to slightly fish-like [4]
Melting Point 283-284 °C (decomposes)

Boiling Point Data not available [3]
Solubility Soluble in water and ethanol [4]
pH 5 (10% aqueous solution) [4]
Vapor Pressure OPaat25°C [5]
Density ~1.04 g/cm?3 [5]
Hygroscopicity Hygroscopic [4]

Section 2: Hazard Identification and Classification

Trimethylammonium chloride is classified as an irritant. The GHS hazard statements and

precautionary statements are summarized below.
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GHS . . Hazard
Hazard Class o Pictogram Signal Word
Classification Statement
H315: Causes
Skin Irritation Category 2 ! Warning skin irritation[3]
[5]
H319: Causes
Eye Irritation Category 2A ! Warning serious eye
irritation[3][5]
) H335: May
Respiratory . .
Category 3 ! Warning cause respiratory

Irritation

tract irritation[3]

GHS Hazard Classification Diagram

Hazard Statements

Trimethylammonium chloride-13c3,d9

GHS Hazard Classification

Pictogram

Signal Word

Warning [

Click to download full resolution via product page

Caption: GHS hazard classification for Trimethylammonium chloride.

Section 3: Toxicological Information
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Limited toxicological data is available for Trimethylammonium chloride. The available data for
the unlabeled compound is presented below.

Test Type Species Route Value Source

LD50 (Acute

Rabbit Oral 3090 mg/kg
Oral)

139.95 mg/L (48

EC50 (Aquatic) Daphnia magna - )

EC50 (Aquatic) Algae - 150 mg/L (72 h) [5]

Potential Acute Health Effects:

Eyes: Causes serious eye irritation.[3]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[3]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[3]

Carcinogenic and Mutagenic Effects: No component of this product present at levels greater
than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by
IARC or ACGIH.[3] No data on mutagenic effects is available.[3]

Section 4: Experimental Protocols - Safe Handling

and Emergency Procedures
Handling and Storage

Handling:
e Avoid contact with skin and eyes.[3]
» Avoid the formation of dust and aerosols.[3]

» Provide appropriate exhaust ventilation at places where dust is formed.[3]
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e Do not eat, drink, or smoke when using this product.[6]
e Wash hands thoroughly after handling.[3][6]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.

Store locked up.[6]

The substance is hygroscopic; protect from moisture.[3]

Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection

Engineering Controls:
e Use a laboratory fume hood or mechanical exhaust to minimize exposure.[3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) standards.[3]

o Skin Protection: Handle with gloves. Wear impervious clothing. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.[3]

o Respiratory Protection: If risk assessment shows air-purifying respirators are appropriate,
use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering controls. If the respirator is the sole means
of protection, use a full-face supplied air respirator.[3]

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Event

Exposure to Trimethylammonium chloride

If inhaled Onfskin In eyes If swallowed

Inha}alion Skin Contact ! Eye Contact Inge‘,lion

Move to fresh air.
If not breathing, give artificial respiration.

Never give anything by mouth to an unconscious person.

[Rlnse thoroughly with plenty of water for at least 15 mmutes) (ST T L BT,

Consult a physician.

Wash off with soap and plenty of water.

Consult a physician. Consult a physician. Consult a physician.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387239#trimethylammonium-chloride-13c3-d9-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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